Cas no 936694-12-1 (Glesatinib)

• Product Name: Glesatinib
• CAS No: 936694-12-1
• MF: C₃₁H₂₇F₂N₅O₃S₂
• MW: 619.704591035843
• CID: 3032230
• PubChem ID: 25181472
• Update Time: 2025-10-28

Glesatinib Chemical and Physical Properties

Names and Identifiers

• Glesatinib
• MG 90265
• MG 90265GLY
• MG 90265H9
• MG 90265X
• N-[(3-fluoro-4-{[2-(5-{[(2-methoxyethyl)amino]methyl}pyridin-2-yl)thieno[3,2-b]pyridin-7-yl]oxy}phenyl)carbamothioyl]-2-(4-fluorophenyl)acetamide
• MG90265gly
• 7Q29OXD98N
• MG90265X
• MG90265H9
• MG90265
• N-((3-fluoro-4-((2-(5-(((2-methoxyethyl)amino)methyl)pyridin-2-yl)thieno[3,2-b]pyridin-7-yl)oxy)phenyl)carbamothioyl)-2-(4-fluorophenyl)acetamide
• Glesatinib free base
• Glesatinib [USAN]
• Glesatinib (USAN/INN)
• NSC791059
• DB06302
• SB19664
• D11136
• Q27895580
• Benzeneacetamide, 4-fluoro-N-(((3-fl
• N-(3-fluoro-4-(2-(5-((2-methoxyethylamino)methyl)pyridin-2-yl)thieno[3,2-b]pyridine-7-yloxy)phenylcarbamothioyl)-2-(4-fluorophenyl)acetamide
• 3-(3-fluoro-4-{[2-(5-{[(2-methoxyethyl)amino]methyl}pyridin-2-yl)thieno[3,2-b]pyridin-7-yl]oxy}phenyl)-1-[2-(4-fluorophenyl)acetyl]thiourea
• GLESATINIB [WHO-DD]
• EX-A4139
• CS-0016148
• compound 10a [PMID: 18434145]
• UNII-7Q29OXD98N
• MG-90265
• MGCD265 dihydrochloride
• MG265 dihydrochloride
• GTPL9133
• MG-90265X
• MGCD 265
• CHEMBL3989914
• DTXSID601337113
• GLESATINIB [INN]
• NSC-791059
• Benzeneacetamide, 4-fluoro-N-(((3-fluoro-4-((2-(5-(((2-methoxyethyl)amino)methyl)-2-pyridinyl)thieno(3,2-b)pyridin-7-yl)oxy)phenyl)amino)thioxomethyl)-
• Glesatinib dihydrochloride
• NS00073349
• SCHEMBL106319
• N-(3-fluoro-4-(2-(5-((2-methoxyethylamino)methyl)pyridin-2-yl)thieno[3,2-b]pyridin-7-yloxy)phenylcarbamothioyl)-2-(4-fluorophenyl)acetamide
• N-(3-FLUORO-4-(2-(5-((2-METHOXYETHYLAMINO) METHYL)PYRIDINE-2-YL)THIENO(3,2-B)PYRIDINE-7-YLOXY)PHENYLCARBAMOTHIOYL)-2-(4-FLUOROPHENYL)ACETAMIDE
• 936694-12-1
• NCGC00483925-01
• AC-31426
• DA-73746
• YRCHYHRCBXNYNU-UHFFFAOYSA-N
• N-[[3-fluoro-4-[2-[5-[(2-methoxyethylamino)methyl]pyridin-2-yl]thieno[3,2-b]pyridin-7-yl]oxyphenyl]carbamothioyl]-2-(4-fluorophenyl)acetamide
• HY-19642
• AKOS040741789
• GLXC-10330

• Inchi： 1S/C31H27F2N5O3S2/c1-40-13-12-34-17-20-4-8-24(36-18-20)28-16-25-30(43-28)27(10-11-35-25)41-26-9-7-22(15-23(26)33)37-31(42)38-29(39)14-19-2-5-21(32)6-3-19/h2-11,15-16,18,34H,12-14,17H2,1H3,(H2,37,38,39,42)
• InChI Key： YRCHYHRCBXNYNU-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=NC=2C=C1C1C=CC(=CN=1)CNCCOC)OC1C=CC(=CC=1F)NC(NC(CC1C=CC(=CC=1)F)=O)=S

Computed Properties

• Exact Mass: 619.15233841g/mol
• Monoisotopic Mass: 619.15233841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 902
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 158

Experimental Properties

• Density: 1.380±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.4e-3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas

Additional information on Glesatinib

Glesatinib (CAS No. 936694-12-1): A Comprehensive Overview of Its Properties, Applications, and Market Potential

Glesatinib (CAS No. 936694-12-1) is a promising small-molecule inhibitor that has garnered significant attention in the field of oncology research. This compound, also known by its developmental code names such as MGCD265, belongs to a class of targeted therapies designed to combat specific genetic mutations driving cancer progression. As precision medicine continues to revolutionize cancer treatment, Glesatinib's unique mechanism of action positions it as a potential game-changer for patients with MET and AXL-driven malignancies.

The molecular structure of Glesatinib hydrochloride features a carefully engineered pharmacophore that enables selective inhibition of receptor tyrosine kinases. Researchers have focused particular interest on its dual-targeting capability against both MET and AXL receptors, which play crucial roles in tumor growth, metastasis, and resistance to conventional therapies. Current clinical investigations explore Glesatinib's efficacy in non-small cell lung cancer (NSCLC), where MET amplification and AXL activation frequently contribute to disease progression and treatment resistance.

From a chemical perspective, Glesatinib molecular formula and precise structural configuration contribute to its favorable pharmacokinetic profile. The compound demonstrates good oral bioavailability and shows promise in overcoming the blood-brain barrier, a critical factor for treating central nervous system metastases. Pharmaceutical scientists continue to optimize Glesatinib drug formulation to enhance its therapeutic window and minimize potential off-target effects.

The development timeline of Glesatinib clinical trials reflects the evolving understanding of its therapeutic potential. Early-phase studies have demonstrated encouraging results in patients with MET-dysregulated cancers, particularly those who have developed resistance to first-generation MET inhibitors. Ongoing research investigates Glesatinib combination therapies with immune checkpoint inhibitors and other targeted agents, addressing the growing demand for synergistic treatment approaches in precision oncology.

Market analysts project significant growth potential for Glesatinib cancer treatment applications, especially as companion diagnostics become more sophisticated in identifying MET and AXL alterations. The global targeted therapy market, valued at billions annually, creates substantial commercial opportunities for Glesatinib manufacturers and distributors. Pharmaceutical companies investing in Glesatinib production must navigate complex regulatory pathways while maintaining rigorous quality control standards for this investigational compound.

Recent scientific publications highlight Glesatinib research updates that explore its potential beyond NSCLC. Preliminary data suggest activity in gastric cancer, glioblastoma, and other solid tumors with relevant molecular alterations. These findings align with current trends in basket trials, where treatments are evaluated based on molecular markers rather than tumor histology alone. Such approaches could significantly expand Glesatinib's therapeutic indications if clinical evidence supports broader use.

The synthesis of Glesatinib CAS 936694-12-1 involves multiple sophisticated chemical steps requiring specialized expertise in medicinal chemistry. Process chemists have developed scalable routes to produce the active pharmaceutical ingredient (API) with high purity and consistent quality. Analytical methods for Glesatinib quality control include advanced techniques like HPLC and mass spectrometry to ensure batch-to-batch reproducibility during clinical development.

Patient advocacy groups increasingly inquire about Glesatinib availability and access pathways, particularly for those with rare MET-altered cancers. While still investigational, expanded access programs provide limited availability for patients without alternative treatment options. The oncology community eagerly awaits results from ongoing Glesatinib phase 2 trials that will better define its efficacy and safety profile in defined patient populations.

From a molecular biology perspective, Glesatinib mechanism of action involves competitive binding at the ATP pocket of target kinases, effectively blocking downstream signaling pathways that promote cancer cell survival and proliferation. This targeted approach represents a paradigm shift from traditional chemotherapy, offering the potential for greater efficacy with fewer systemic side effects. Researchers continue to elucidate subtle differences in Glesatinib binding kinetics compared to other MET inhibitors in development.

The intellectual property landscape surrounding Glesatinib patent status reflects the competitive nature of kinase inhibitor development. Multiple patents cover various aspects of the compound, including composition of matter, pharmaceutical formulations, and specific therapeutic applications. This robust IP protection ensures continued investment in Glesatinib development while fostering innovation in related therapeutic areas.

As personalized medicine advances, Glesatinib biomarker strategies are being refined to identify patients most likely to benefit from treatment. Liquid biopsy techniques that detect MET amplification or AXL activation in circulating tumor DNA may eventually complement traditional tissue-based testing. These innovations align with current trends toward less invasive monitoring and real-time assessment of treatment response in oncology practice.

The safety profile of Glesatinib side effects appears manageable based on available clinical data, with most adverse events being grade 1 or 2 in severity. Common effects include fatigue, gastrointestinal symptoms, and mild laboratory abnormalities. Researchers continue to monitor for potential Glesatinib drug interactions with commonly co-administered medications in cancer patients, particularly those affecting CYP450 metabolism.

Looking ahead, the trajectory of Glesatinib development exemplifies the convergence of cutting-edge science and unmet medical needs in oncology. Its progression through clinical testing will provide valuable insights into targeting MET and AXL pathways simultaneously. As the field moves toward increasingly sophisticated combination regimens, Glesatinib's role in the evolving cancer treatment landscape may extend beyond single-agent therapy to become a cornerstone of multimodal approaches.

For researchers and clinicians seeking Glesatinib technical information, detailed physicochemical properties including solubility, stability, and spectroscopic characteristics are available through specialized chemical databases. These resources facilitate proper handling and experimental design for preclinical investigations. The scientific community continues to share Glesatinib research findings through peer-reviewed publications and conference presentations, contributing to collective knowledge about this intriguing therapeutic candidate.

In conclusion, Glesatinib (936694-12-1) represents an exciting development in targeted cancer therapy with its unique dual inhibition profile. As clinical evidence accumulates and diagnostic capabilities improve, this compound may offer new hope for patients with specific molecular alterations. The ongoing evolution of Glesatinib applications underscores the dynamic nature of precision medicine and the importance of continued investment in innovative therapeutic approaches for challenging malignancies.